Cas no 2476-69-9 (Thiocyanic acid, 2-amino-1-naphthalenyl ester)
2476-69-9 structure
Product name:Thiocyanic acid, 2-amino-1-naphthalenyl ester
Thiocyanic acid, 2-amino-1-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 2-amino-1-naphthyl ester
- 1-thiocyanatonaphthalene-2-amine
- 2476-69-9
- (2-amino-1-naphthyl) thiocyanate
- Thiocyanic acid, 2-amino-1-naphthalenyl ester
- DTXSID10332561
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- Inchi： InChI=1S/C11H8N2S/c12-7-14-11-9-4-2-1-3-8(9)5-6-10(11)13/h1-6H,13H2
- InChI Key： XMPBYXODMLJBAN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 200.04081944Da
- Monoisotopic Mass: 200.04081944Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.1Ų
Thiocyanic acid, 2-amino-1-naphthalenyl ester Related Literature
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Nithya Velusamy,Anupama Binoy,Kondapa Naidu Bobba,Divya Nedungadi,Nandita Mishra Chem. Commun., 2017,53, 8802-8805
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
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